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An In-Depth Technical Guide to the Physical Properties of 3-Nitro-4-Hydroxy Phenyl-2-Propanone Derivatives
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Introduction

Phenyl-2-propanone (P2P) and its derivatives represent a class of chemical compounds with significant interest in various fields of chemical research
development of novel pharmaceuticals and reference materials for analytical chemistry. The introduction of specific functional groups, such as nitro (!
OH) moieties, onto the aromatic ring can drastically alter the molecule's physical, chemical, and biological properties. This guide focuses on the physi
nitro-4-hydroxy phenyl-2-propanone (3-nitro-4-hydroxy P2P), a specific derivative whose characterization is crucial for its identification, purification, ai
research setting.

Understanding the physical properties—such as melting and boiling points, solubility, and spectroscopic signatures—is a foundational requirement fol
investigation involving a chemical entity. These parameters dictate the conditions for chemical reactions, the choice of solvents for purification and an
methods for structural elucidation. As a Senior Application Scientist, this guide synthesizes available data with established analytical principles to proy
overview for researchers, scientists, and drug development professionals. The methodologies described herein are grounded in principles of scientific
that the protocols are self-validating and supported by authoritative sources.

Synthesis and Purity Considerations

The accurate determination of physical properties is contingent upon the purity of the sample. The synthesis of 3-nitro-4-hydroxy P2P derivatives typi
nitration of a precursor phenolic compound. The nitration of aromatic rings, particularly those containing activating hydroxyl groups, can be achieved |
nitrating agents, such as a mixture of nitric and sulfuric acids or milder reagents like thionyl chloride nitrate for sensitive substrates.[1][2] The regiosel
nitration is directed by the existing substituents on the phenyl ring. Following synthesis, purification via methods like recrystallization or column chrom
essential to remove by-products and unreacted starting materials, which could otherwise interfere with property measurements. The purity of the final
be verified using chromatographic techniques like TLC or HPLC prior to characterization.[3][4]

Core Physical Properties of 1-(4-Hydroxy-3-nitrophenyl)propan-2-one
While comprehensive experimental data for 1-(4-hydroxy-3-nitrophenyl)propan-2-one (the IUPAC name for 3-nitro-4-hydroxy P2P) is not extensive
compile known data and infer other properties based on its structure and data from closely related analogs.

Molecular and Thermal Properties
The fundamental physical constants for a compound are its molecular formula and weight, which for 1-(4-hydroxy-3-nitrophenyl)propan-2-one are

g/mol , respectively.[5]

« State and Appearance: Based on related nitro-substituted phenols and acetophenones, this compound is expected to be a crystalline solid at room
with a yellow to orange color due to the presence of the nitro-aromatic chromophore.[6][7]

« Melting Point (mp): An experimentally determined melting point for this specific compound is not readily available in the cited literature. However, br
structures, we can estimate an expected range. For instance, 4-Hydroxy-3-nitrophenylacetic acid has a melting point of 146-148 °C, and 4'-Hydrox
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nitroacetophenone melts at 133 °C.[6] This suggests that the melting point for 1-(4-hydroxy-3-nitrophenyl)propan-2-one is likely to be in a simila
above 100 °C.

« Boiling Point (bp): A predicted boiling point for 1-(4-hydroxy-3-nitrophenyl)propan-2-one is approximately 326.7 °C at standard pressure (760 mr
important to note that compounds of this nature may decompose at or near their boiling point, and vacuum distillation is often required for purificati

(8]

» Density: The predicted density of the compound is approximately 1.3 g/cm?3.[5]

Solubility Profile

The solubility of a compound is governed by its functional groups. The presence of a polar hydroxyl group suggests potential solubility in polar protic
and methanol, and the overall polarity imparted by the nitro and ketone groups would favor solubility in polar aprotic solvents like acetone and ethyl a
aromatic ring provides significant nonpolar character, which will limit its solubility in water. The solubility of nitrated organic compounds can be comple
straightforward to predict.[9][10] Generally, it is expected to be sparingly soluble in water and nonpolar solvents like hexane, but soluble in moderately
solvents.[11]

Spectroscopic and Chromatographic Profile
Spectroscopic and chromatographic methods are essential for the structural confirmation and purity assessment of 3-nitro-4-hydroxy P2P derivatives
* Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methylene (-CHz-) protons, and the methyl
aromatic protons will appear as a complex multiplet system, with chemical shifts influenced by the electron-withdrawing nitro group and the elect
hydroxyl group. The methylene protons adjacent to the carbonyl and aromatic ring would likely appear as a singlet around 3.7 ppm, while the me
acetyl group would be a singlet around 2.1 ppm, based on the spectrum of P2P itself.[12][13] The phenolic proton (-OH) would appear as a broa
of which is dependent on concentration and solvent.

o 13C NMR: The carbon NMR would show distinct signals for the carbonyl carbon (likely >190 ppm), the carbons of the aromatic ring (110-160 ppn
methylene and methyl carbons.

« Infrared (IR) Spectroscopy: The IR spectrum provides key information about the functional groups present. Expected characteristic absorption banc
o Abroad band around 3200-3500 cm~t for the O-H stretch of the hydroxyl group.
o Astrong, sharp band around 1710-1730 cm~! for the C=0 stretch of the ketone.
o Strong bands around 1520-1560 cm~! (asymmetric) and 1340-1380 cm~* (symmetric) for the N-O stretches of the nitro group.[3]

« Mass Spectrometry (MS): In mass spectrometry, particularly using a technique like gas chromatography-mass spectrometry (GC-MS), the compou
expected to show a molecular ion peak (M*) corresponding to its molecular weight (195.17).[5] Common fragmentation patterns for P2P derivative:
cleavage of the bond between the methylene and carbonyl groups, leading to characteristic fragment ions such as the tropylium ion (m/z 91).[14]

« Chromatographic Behavior:

o Thin Layer Chromatography (TLC): TLC is a rapid method for monitoring reaction progress and assessing purity. Using a silica gel plate with a i
mobile phase, such as ethyl acetate/hexane, would be appropriate for this compound.[3]

o High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a C18 column is a standard method for the quantitative analysis
compounds. A mobile phase consisting of a mixture of acetonitrile and water, with detection by UV-Vis spectrophotometry (e.g., at 270 nm), woul
separation and sensitivity.[4]

o Gas Chromatography (GC): GC can be used for the analysis of P2P and its derivatives, often in combination with MS detection.[13][15] Given th
predicted boiling point, a suitable temperature program would be required.[5]

Data Presentation
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Property Value/Expected Range Source

Molecular Formula CoHaNO4 [5]

Molecular Weight 195.17 g/mol [5]

Appearance Expected to be a yellow crystalline solid Inferred from analogs[6][7]
Melting Point Not experimentally determined; likely >100 °C Inferred from analogs[6]
Boiling Point ~326.7 °C (at 760 mmHg) [5]

Density ~1.3 g/lcm3 [5]

» Sparingly soluble in water; soluble in ethanol, acetone,
Solubility Inferred from structure and analogs
ethyl acetate

Table 2: Expected SpectroscopicData 0000

Technique Feature Expected Position/Value
1H NMR Methyl Protons (-CHs) Singlet, ~2.1 ppm
Methylene Protons (-CHz-) Singlet, ~3.7 ppm

Aromatic Protons (Ar-H) Multiplets, 6.5-8.5 ppm

Hydroxyl Proton (-OH) Broad singlet, variable

IR O-H stretch 3200-3500 cm~1 (broad)
C=0 stretch 1710-1730 cm~1 (strong, sharp)

NO2z asymmetric stretch 1520-1560 cm~* (strong)

NO2 symmetric stretch 1340-1380 cm~* (strong)

MS Molecular lon (M*) m/z 195

Key Fragment m/z 91 (benzyl/tropylium fragment)

Experimental Protocols
Protocol 1: Determination of Melting Point

o Sample Preparation: Ensure the crystalline sample is completely dry and finely powdered.

« Capillary Loading: Load a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

« Measurement: Place the capillary tube in a calibrated melting point apparatus.

« Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point. Then, decrease the heating rate to 1-2 °C per minute.

* Observation: Record the temperature range from the appearance of the first liquid droplet to the complete melting of the solid. This range represen
The procedure should be repeated at least twice.

Protocol 2: Spectroscopic and Chromatographic Characterization Workflow

This protocol outlines a comprehensive workflow for obtaining the full analytical profile of a purified sample.

« Sample Solubilization: Dissolve an accurately weighed sample (1-5 mg) in a suitable deuterated solvent (e.g., DMSO-des or CDCIs) for NMR analys
techniques, use HPLC-grade solvents (e.g., acetonitrile, methanol).

« NMR Spectroscopy: Acquire *H and 3C NMR spectra on a 300 MHz or higher spectrometer.
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* FT-IR Spectroscopy: Obtain the IR spectrum using either a KBr pellet method for a solid sample or as a thin film on a salt plate.
e« GC-MS Analysis:

o Prepare a dilute solution (~100 pg/mL) of the sample in a volatile solvent like ethyl acetate.

o Inject 1 L into a GC-MS system equipped with a suitable capillary column (e.g., HP-5ms).

o Use a temperature program starting at ~100 °C and ramping up to ~280 °C to ensure elution.[13]

o Acquire mass spectra in electron impact (El) mode.
e HPLC-UV Analysis:

o Prepare a standard solution of the sample in the mobile phase (e.g., 50:50 acetonitrile:water).

o Inject onto a C18 reversed-phase column.

o Use an isocratic or gradient elution profile to achieve good peak separation.

o Monitor the elution using a UV detector at a wavelength where the compound shows strong absorbance (e.g., 270 nm).[4]

Visualization of Workflows
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Caption: Logical workflow for the analytical characterization of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering ress uas

scientists and researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2475970?utm_src=pdf-custom-synthesis#bc-rfq
https://discovery.researcher.life/article/the-synthesis-and-application-of-novel-nitrating-and-nitrosating-agents/905401dc4a233b64bef571afdf422252
https://www.mdpi.com/1422-0067/24/10/8541
https://npaa.in/journal-ijta/admin/ufile/1372744186IJTA_7_1-8.pdf
https://www.phmethods.net/articles/analysis-of-3methyl4nitrophenol-a-major-metabolite-of-fenitrothion-in-mice-urine-using-hplc.pdf
https://www.chemsrc.com/en/cas/1314934-53-6_1562323.html
https://www.sarchemlabs.com/product/4hydroxy-3-nitroacetophenone/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9114043.htm
https://chemistry.mdma.ch/hiveboard/rhodium/p2p.2pp.html
https://chemistry.stackexchange.com/questions/127279/trends-in-solubility-of-group-2-nitrates
https://www.mdpi.com/2304-6740/11/3/104
https://pubmed.ncbi.nlm.nih.gov/23781847/
https://www.researchgate.net/figure/NMR-spectrum-of-1-phenyl-2-propanone_fig1_232837728
https://www.longdom.org/open-access/validation-study-of-analysis-of-1phenyl2propanone-in-illicitmethamphetamine-samples-by-dynamic-headspace-gas-chromatogra-50880.html
https://air.unimi.it/bitstream/2434/422055/2/P2P-DHS%202.pdf
https://www.scribd.com/document/679685384/Drug-Testing-and-Analysis-2021-Tsujikawa
https://www.benchchem.com/product/b2475970/docs#physical-properties-of-3-nitro-4-hydroxy-p2p-derivatives
https://www.benchchem.com/product/b2475970/docs#physical-properties-of-3-nitro-4-hydroxy-p2p-derivatives
https://www.benchchem.com/product/b2475970?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2475970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2475970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

